Cas no 941885-32-1 (9-(2,4-dimethoxyphenyl)-2-hexyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(2,4-dimethoxyphenyl)-2-hexyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 941885-32-1
• MF: C₂₀H₂₅N₅O₄
• MW: 399.443604230881
• CID: 5505852
• Update Time: 2025-06-09

9-(2,4-dimethoxyphenyl)-2-hexyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(2,4-dimethoxyphenyl)-2-hexyl-8-oxo-7H-purine-6-carboxamide
• 9-(2,4-dimethoxyphenyl)-2-hexyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C20H25N5O4/c1-4-5-6-7-8-15-22-16(18(21)26)17-19(23-15)25(20(27)24-17)13-10-9-12(28-2)11-14(13)29-3/h9-11H,4-8H2,1-3H3,(H2,21,26)(H,24,27)
• InChI Key： GCUAFYTVPHDLNY-UHFFFAOYSA-N
• SMILES： N1C2=C(N=C(CCCCCC)N=C2C(N)=O)N(C2=CC=C(OC)C=C2OC)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 9-(2,4-dimethoxyphenyl)-2-hexyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

9-(2,4-dimethoxyphenyl)-2-hexyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 941885-32-1): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 9-(2,4-dimethoxyphenyl)-2-hexyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 941885-32-1) has emerged as a compound of significant interest. This purine derivative, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and beyond. The compound's hexyl and dimethoxyphenyl substituents contribute to its distinct physicochemical properties, making it a subject of ongoing research.

Recent trends in scientific literature highlight a growing curiosity about purine derivatives and their role in drug discovery. Searches for terms like purine-based therapeutics and modified purines in medicine have surged, reflecting the broader interest in this chemical class. 9-(2,4-dimethoxyphenyl)-2-hexyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide fits into this narrative, as researchers explore its potential as a scaffold for designing novel bioactive molecules.

The compound's carboxamide functionality is particularly noteworthy, as it often enhances solubility and bioavailability—key considerations in pharmaceutical development. Questions like how carboxamide groups influence drug efficacy are frequently asked in academic forums, underscoring the relevance of such structural motifs. Additionally, the 8-oxo group in this compound may contribute to its reactivity, opening doors for further chemical modifications.

From a synthetic perspective, CAS No. 941885-32-1 represents a challenge and an opportunity for organic chemists. The integration of 2,4-dimethoxyphenyl and hexyl groups requires precise control over reaction conditions, a topic often discussed in advanced organic synthesis circles. Researchers are also investigating whether this compound could serve as a precursor for fluorescent probes or enzyme inhibitors, given its structural complexity.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of chemical synthesis. The hexyl chain in 9-(2,4-dimethoxyphenyl)-2-hexyl-8-oxo-8,9-dihydro-7H-purine-6-carboxamide raises questions about the sustainability of its production. This aligns with broader searches for eco-friendly synthetic routes and biodegradable chemicals, topics that resonate with both academia and industry.

Looking ahead, the potential of CAS No. 941885-32-1 in personalized medicine and targeted therapies cannot be overlooked. As the scientific community delves deeper into structure-activity relationships, compounds like this may unlock new avenues for treating complex diseases. Its purine core, a hallmark of many biologically active molecules, further cements its relevance in contemporary research.